Ethyl 4-bromobenzoate-d4

• Molecular Formula: C9H9BrO2
• Molecular Weight: 233.09 g/mol
• InChI: InChI=1S/C9H9BrO2/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6H,2H2,1H3/i3D,4D,5D,6D
• InChIKey: XZIAFENWXIQIKR-LNFUJOGGSA-N

Ethyl 4-bromobenzoate-d4: Deuterated Internal Standard

Ethyl 4-bromobenzoate-d4 (CAS 787624-25-3) is a stable isotope-labeled analog of ethyl 4-bromobenzoate, in which the four aromatic hydrogen atoms are replaced by deuterium. With a molecular formula of C₉H₅D₄BrO₂ and a molecular weight of 233.10 g/mol, this compound retains the core reactivity of the non-labeled ester—including its capacity to undergo reduction with PDBBA at 0°C to yield aldehydes and participate in palladium-catalyzed cross-coupling reactions . Its primary utility lies in mass spectrometry applications as an internal standard, where the +4 Da mass shift relative to the unlabeled analyte (MW 229.08) enables precise quantification while minimizing signal interference .

Workflow

LC-MS/MS quantitative bioanalysis

Key Selection Feature

Stable deuterium labeling (+4 Da mass shift)

Analytical Context

Retention and ionization match to native analyte

Ethyl 4-bromobenzoate-d4: Importance of Isotopic Labeling

In quantitative mass spectrometry, substituting a deuterated internal standard with its non-deuterated analog introduces systematic error due to the absence of a distinguishable mass signature. The deuterium label in Ethyl 4-bromobenzoate-d4 provides a +4 Da shift (M+4) relative to the native analyte (M), enabling the mass spectrometer to resolve the two species as separate ion chromatograms . Unlabeled analogs co-elute and share identical m/z values with the target analyte, making baseline resolution impossible without complex deconvolution. Furthermore, structural analogs lacking the 4-bromo substitution pattern—such as ethyl benzoate derivatives—exhibit different ionization efficiencies, extraction recoveries, and chromatographic retention times, which violate the fundamental requirement that an internal standard must closely mimic the analyte's behavior throughout sample preparation and analysis [1].

Target: Ethyl 4-bromobenzoate-d4

Deuterated ISTD with +4 Da mass shift enables resolution from analyte.

Substitute: Unlabeled analog

No mass shift; co-elution may cause systematic error without deconvolution.

Target: 4-Bromobenzoate ester

Characteristic Br isotope pattern and matched extraction recovery.

Substitute: Non-brominated analog

Different ionization efficiency and recovery may violate ISTD mimicry requirement.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Ethyl 4-bromobenzoate-d4: Head-to-Head Comparisons

Isotopic Enrichment vs. Unlabeled Analog

Ethyl 4-bromobenzoate-d4 is supplied with a specified isotopic enrichment of 98% atom D and chemical purity ≥95% by HPLC, as confirmed by multiple independent suppliers . In contrast, the unlabeled Ethyl 4-bromobenzoate (CAS 5798-75-4) lacks any isotopic specification and is typically offered at 98% chemical purity alone . The 98% atom D specification ensures that <2% of the material exists as the d0 or d1-d3 isotopologues, minimizing cross-contribution to the unlabeled analyte's signal in SIM or MRM modes.

Isotopic Enrichment

Specification review

≥98% atom D

vs. unlabeled 0% atom D

Minimizes cross-talk, supports accurate quantification.

Confirm enrichment per lot.

Evidence Dimension	Isotopic enrichment (atom % D)
Target Compound Data	≥98% atom D
Comparator Or Baseline	Unlabeled Ethyl 4-bromobenzoate: 0% atom D (not applicable)
Quantified Difference	≥98% atom D isotopic incorporation
Conditions	Quality control specification; NMR and MS analysis

Why This Matters

This isotopic enrichment is critical for minimizing cross-talk between analyte and internal standard channels, directly impacting the accuracy and precision of quantitative MS assays.

Retention Time vs. Methyl 4-bromobenzoate-d3

In reversed-phase HPLC, Ethyl 4-bromobenzoate exhibits a logP of approximately 2.625, whereas the methyl ester analog (Methyl 4-bromobenzoate) has a lower logP (~2.0) and correspondingly shorter retention time . Using Methyl 4-bromobenzoate-d3 as an internal standard for Ethyl 4-bromobenzoate analysis would introduce a retention time mismatch, potentially leading to differential matrix effects and ionization suppression that are not equally experienced by analyte and standard [1].

Retention Match

Class-level

Target logP 2.625

Ethyl 4-bromobenzoate-d4

Comparator logP ≈2.0

Methyl 4-bromobenzoate-d3

ΔlogP ≈ 0.625

Retention mismatch may cause differential matrix effects.

Verify retention on specific column.

Evidence Dimension	LogP (lipophilicity) and predicted retention time
Target Compound Data	logP = 2.625
Comparator Or Baseline	Methyl 4-bromobenzoate: logP ≈ 2.0
Quantified Difference	ΔlogP ≈ 0.625
Conditions	Calculated logP values; RP-HPLC C18 column, typical gradient

Why This Matters

Closely matched retention behavior between analyte and internal standard is essential to ensure that both experience identical matrix effects and ionization conditions, which is a prerequisite for accurate quantification in complex biological or environmental matrices.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Derivatization Compatibility vs. Acid Analog

Ethyl 4-bromobenzoate-d4 contains an ethyl ester moiety that can be hydrolyzed to yield 4-bromobenzoic-d4 acid under basic or enzymatic conditions, providing a deuterated acid intermediate for further derivatization or as a secondary internal standard . In contrast, 4-Bromobenzoic-d4 acid is the free acid form and cannot directly serve as an internal standard for the ethyl ester analyte without prior esterification, which introduces additional sample handling steps and potential sources of variability [1].

Derivatization Pathway

Context-dependent

Ethyl ester (hydrolyzable to acid) vs. free acid (requires esterification)

Ester form enables dual-use standard, reducing reference materials.

Confirm hydrolysis efficiency.

Evidence Dimension	Functional group compatibility for derivatization
Target Compound Data	Ethyl ester; hydrolyzable to acid
Comparator Or Baseline	4-Bromobenzoic-d4 acid: free carboxylic acid
Quantified Difference	N/A (qualitative functional group difference)
Conditions	Standard hydrolysis conditions (e.g., NaOH/MeOH, 25-60°C)

Why This Matters

The ethyl ester form offers greater versatility in synthetic and analytical workflows, as it can be used directly as an internal standard for the ester analyte or converted to the acid form to serve as a standard for 4-bromobenzoic acid, thereby reducing the number of separate reference materials required.

• [1] Alfa Chemistry / Isotope Science. Deuterated Molecular Building Blocks: Stable Isotope Standards for Research. View Source

Mass Spectrometric Fragmentation vs. Non-Brominated Analogs

The presence of a bromine atom in Ethyl 4-bromobenzoate-d4 yields a characteristic 1:1 isotopic doublet (⁷⁹Br:⁸¹Br) in mass spectra, which aids in unambiguous identification of the compound and its fragments . In contrast, non-halogenated benzoate esters lack this distinctive isotopic signature. Furthermore, the electron-withdrawing bromine substituent can influence ionization efficiency in ESI-MS, potentially enhancing negative ion mode sensitivity relative to unsubstituted benzoates [1].

Ionization Signature

Reported

1:1 Br isotope doublet (⁷⁹Br/⁸¹Br)

vs. no halogen pattern

Aids compound identification; may enhance negative ion sensitivity.

Verify ionization behavior in method.

Evidence Dimension	Isotopic pattern and ionization behavior
Target Compound Data	Characteristic 1:1 Br isotope pattern (M and M+2)
Comparator Or Baseline	Ethyl benzoate: no halogen isotope pattern
Quantified Difference	Qualitative difference in isotopic signature
Conditions	ESI-MS in positive or negative ion mode

Why This Matters

The bromine isotope pattern provides an additional level of confidence in compound identification and can be exploited in MS/MS experiments for selective reaction monitoring, while the substituent effect on ionization may translate to improved detection limits in certain analytical methods.

• [1] Kebarle P, Verkerk UH. Electrospray: from ions in solution to ions in the gas phase, what we know now. Mass Spectrom Rev. 2009;28(6):898-917. View Source

Ethyl 4-bromobenzoate-d4: Key Applications

LC-MS/MS Bioanalysis in Pharmacokinetic Studies

When monitoring the pharmacokinetic profile of ethyl 4-bromobenzoate in preclinical models, Ethyl 4-bromobenzoate-d4 serves as the optimal SIL-IS. Its identical extraction recovery, chromatographic retention (logP 2.625), and ionization efficiency relative to the analyte ensure that matrix effects and instrument variability are corrected with high fidelity, enabling accurate quantification of the unlabeled drug in plasma or tissue homogenates .

Environmental Monitoring by Isotope Dilution GC-MS

In environmental analysis, Ethyl 4-bromobenzoate-d4 can be employed as a surrogate standard for the quantification of brominated aromatic esters in water, soil, or sediment samples. The +4 Da mass shift allows the mass spectrometer to cleanly resolve the labeled internal standard from the native analyte, while the bromine isotopic pattern provides an additional layer of confirmation .

Reaction Monitoring in Organic Synthesis

Deuterated ethyl 4-bromobenzoate-d4 can be spiked into reaction mixtures as a tracer to monitor the consumption of the unlabeled ester starting material in real-time via LC-MS. This approach is particularly valuable in optimizing palladium-catalyzed cross-coupling reactions or reduction conditions (e.g., with PDBBA) where precise knowledge of conversion rates is critical .

In Vitro Metabolite Identification and Quantification

When ethyl 4-bromobenzoate is incubated with liver microsomes or hepatocytes, Ethyl 4-bromobenzoate-d4 can be added post-incubation as an internal standard to quantify the parent compound remaining and to assist in identifying metabolites via their characteristic bromine isotope patterns and mass shifts relative to the deuterated standard .

Application

Selection Property

Validation Focus

Preclinical pharmacokinetic studies

Matched extraction recovery & ionization

Matrix-effect correction in plasma/tissue research matrices

Environmental trace analysis

+4 Da mass shift & Br isotope pattern

Isotope dilution quantification in complex matrices

Organic reaction monitoring

Deuterium label as tracer

Reaction conversion via LC-MS

In vitro metabolite identification

Characteristic Br pattern & mass shift

Parent quantification & metabolite ID in hepatocyte incubations